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Compound of Interest

Compound Name: Sucralose-d6

Cat. No.: B562330 Get Quote

Sucralose-d6: A Technical Data Summary
This document provides core technical specifications for the deuterated analog of sucralose,

Sucralose-d6. It is intended for researchers, scientists, and professionals in drug development

who require precise information for analytical and research applications. Sucralose-d6 is a

useful isotopically labeled analog of sucralose, commonly used as an internal standard for

quantification by mass spectrometry[1][2].

Core Chemical Data
The fundamental chemical identifiers and properties of Sucralose-d6 are summarized below.

This data is essential for accurate compound identification, experimental design, and data

analysis.

Parameter Value

CAS Number 1459161-55-7[3][4][5]

Molecular Formula C₁₂H₁₃D₆Cl₃O₈

Molecular Weight 403.66 - 403.7 g/mol

Note: Minor variations in reported molecular weight are due to differences in calculation and

rounding across suppliers.
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Logical Relationship: From Sucralose to Sucralose-
d6
The following diagram illustrates the conceptual relationship between sucralose and its

deuterated form, Sucralose-d6. This relationship is fundamental to its application in analytical

chemistry, where it serves as a stable isotope-labeled internal standard.
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Caption: From Parent Compound to Analytical Standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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